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Compound of Interest

Compound Name: Carbomer 980

Cat. No.: B8065650

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide elucidates the core mechanism of action of Carbomer 980 as a
gelling agent. It provides a detailed exploration of its chemical properties, the physicochemical
transformations during gelation, and the critical factors influencing its performance. This
document is intended to serve as a valuable resource for researchers, scientists, and
professionals engaged in drug development and formulation, offering both theoretical
understanding and practical experimental guidance.

Introduction to Carbomer 980

Carbomer 980 is a high molecular weight, cross-linked polymer of acrylic acid.[1][2] In its raw
form, it is a white, fluffy, and highly hygroscopic powder.[2][3] It belongs to the family of
polyacrylic acid polymers, which are widely utilized in the pharmaceutical and cosmetic
industries as thickening, suspending, and gelling agents due to their high efficiency at low
concentrations and their ability to produce clear, viscous gels.[1][2][4]

The Gelling Mechanism: A Step-by-Step Elucidation

The transformation of a Carbomer 980 dispersion from a low-viscosity liquid to a high-viscosity
gel is a fascinating example of polymer physics in action. The process can be broken down into
three primary stages: dispersion and hydration, neutralization, and gel network formation.

Dispersion and Hydration
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In its dry, powdered state, the long-chain polyacrylic acid molecules of Carbomer 980 are
tightly coiled. When dispersed in a polar solvent, typically water, the polymer particles begin to
absorb the solvent and swell.[5] This initial stage is known as hydration. It is crucial to achieve
a uniform dispersion of the primary polymer particles to ensure a homogenous final gel.[6]

Neutralization: The Trigger for Gelation

The acidic nature of the carboxylic acid groups along the polymer backbone means that in an
aqueous dispersion, the pH is typically around 3.[5] The key to unlocking the gelling potential of
Carbomer 980 lies in neutralization. The addition of a neutralizing agent, or a base,
deprotonates the carboxylic acid groups (-COOH) into negatively charged carboxylate groups (-
COO).[7]

Commonly used neutralizing agents include:
 Inorganic Bases: Sodium hydroxide (NaOH), potassium hydroxide (KOH).

e Organic Amines: Triethanolamine (TEA).[7]

Gel Network Formation: Electrostatic Repulsion and
Entanglement

The formation of negatively charged carboxylate groups along the polymer chains introduces
significant electrostatic repulsion. These like charges repel each other, causing the coiled
polymer chains to uncoil and expand dramatically.[5][7] This uncoiling leads to a significant
increase in the hydrodynamic volume of the polymer molecules. The expanded polymer chains
then become entangled, forming a three-dimensional matrix that entraps the solvent molecules.
This entrapment of the solvent within the polymer network is what results in the formation of a
gel and the dramatic increase in viscosity.[7]

Initial State

Dispersion in Water Hydrated & Swollen Polymer Addition of Base (e.g., TEA, NaOH
(A P )
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Figure 1: The gelling mechanism of Carbomer 980.

Quantitative Data on Carbomer 980 Gels

The final properties of a Carbomer 980 gel are highly dependent on several factors, most
notably the polymer concentration and the final pH of the formulation. The following tables
summarize the quantitative relationship between these parameters and the resulting viscosity.

Carbomer 980 L . .

. Neutralizing Agent . Apparent Viscosity
Concentration Final pH

(TEA wt%) (mPa-s)

(wt%)
1.22 0.2 3.83 6,800
1.22 0.4 - >6,800
1.22 1.0 5.31 Significantly Increased

Table 1: Viscosity of 1.22 wt% Carbomer 980 Gel with Varying TEA Concentration. Data
extracted from a study on magneto-hydrodynamic mixing.[1]
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Carbomer 980 NF Brookfield Viscosity @ 20
Concentration (wt%) PH rpm (mPa-s)
0.2 ~3 < 1,000

0.2 4 ~2,000

0.2 5 ~10,000

0.2 6-7 ~15,000

0.5 ~3 < 1,000

0.5 4 ~10,000

0.5 5 ~30,000

0.5 6-7 ~45,000

1.0 ~3 < 1,000

1.0 4 ~20,000

1.0 5 ~45,000

1.0 6-7 ~60,000

2.0 ~3 < 1,000

2.0 4 ~30,000

2.0 5 ~60,000

2.0 6-7 ~80,000

Table 2: Effect of pH and Concentration on the Viscosity of Carbomer 980 NF Polymer
Dispersion. Data is approximated from graphical representations in technical datasheets.[8]

Detailed Experimental Protocols

Reproducibility is paramount in scientific research. The following sections provide detailed
methodologies for the preparation and characterization of Carbomer 980 gels.

Preparation of Carbomer 980 Gel (Aqueous)
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This protocol outlines the steps for preparing a standard aqueous Carbomer 980 gel.
e Dispersion:

o Weigh the desired amount of Carbomer 980 powder. A typical concentration range is
0.2% to 1.0% w/w.[2]

o In a separate vessel, measure the required amount of deionized water.

o While stirring the water with a laboratory mixer at a low to moderate speed (300-500 rpm)
to create a vortex, slowly sprinkle the Carbomer 980 powder into the vortex to avoid
agglomeration.[9]

o Continue mixing until the powder is fully dispersed.
e Hydration:

o Allow the dispersion to stand for a minimum of 30-60 minutes to ensure complete
hydration and swelling of the polymer particles.[10]

¢ Neutralization:

o Prepare a solution of the neutralizing agent (e.g., 10% w/v Sodium Hydroxide or 99%
Triethanolamine).

o While gently stirring the hydrated Carbomer 980 dispersion with a spatula or a low-speed
paddle mixer, slowly add the neutralizing agent dropwise.[10]

o Monitor the pH of the dispersion continuously using a calibrated pH meter.

o Continue adding the neutralizing agent until the desired pH is reached (typically between
6.0 and 7.5 for maximum viscosity).[7]

o Avoid vigorous mixing during and after neutralization to prevent trapping air bubbles and
potential shear degradation of the polymer network.
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Figure 2: Workflow for Carbomer 980 gel preparation.
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Viscosity Measurement

The viscosity of Carbomer 980 gels is typically measured using a rotational viscometer, such
as a Brookfield viscometer.

e Instrument Setup:
o Ensure the viscometer is level and calibrated according to the manufacturer's instructions.

o Select an appropriate spindle and rotational speed. For high viscosity gels, a T-bar spindle
with a helipath stand may be necessary to ensure the spindle is constantly cutting into
fresh material.

o Attach the selected spindle to the viscometer.
e Sample Preparation:

o Place a sufficient amount of the Carbomer 980 gel in a beaker, ensuring there are no air
bubbles.

o Allow the gel to equilibrate to the desired measurement temperature (e.g., 25 °C) in a
constant temperature water bath.[11]

e Measurement:
o Immerse the spindle into the gel up to the immersion mark.[12][13]
o Turn on the viscometer motor at the selected speed.

o Allow the reading to stabilize before recording the viscosity value. For non-Newtonian
fluids like Carbomer gels, it is important to report the spindle, speed, and temperature
along with the viscosity reading.

o Take multiple readings and calculate the average.

pH Measurement

Accurate pH measurement of viscous gels requires careful consideration.
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e Instrument Setup:

o Use a calibrated pH meter with a glass electrode. For highly viscous samples, a
specialized electrode designed for viscous materials may provide more stable readings.
[14]

e Measurement:

o Immerse the pH electrode directly into the undiluted gel.[15] Diluting the gel can alter the
pH.

o Ensure the electrode bulb is fully in contact with the gel.
o Allow sufficient time for the reading to stabilize before recording the pH value.

o Clean the electrode thoroughly with deionized water and appropriate cleaning solutions
after each measurement to prevent residue buildup.

Conclusion

Carbomer 980's efficacy as a gelling agent is rooted in its unique polymeric structure and its
response to changes in pH. The process of dispersion, hydration, and subsequent
neutralization leads to the formation of a robust three-dimensional gel network capable of
entrapping large volumes of solvent. The viscosity and rheological properties of the final gel
can be precisely controlled by adjusting the polymer concentration and the final pH. The
detailed experimental protocols provided in this guide offer a standardized approach to the
preparation and characterization of Carbomer 980 gels, facilitating reproducible and reliable
results in research and development settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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